Cas no 89353-64-0 (3-Pyridineacetic acid,2-(methoxycarbonyl)-)
89353-64-0 structure
Product Name:3-Pyridineacetic acid,2-(methoxycarbonyl)-
CAS No:89353-64-0
MF:C9H9NO4
MW:195.172062635422
CID:727249
Update Time:2024-01-31
3-Pyridineacetic acid,2-(methoxycarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineacetic acid,2-(methoxycarbonyl)-
- 2-(2-methoxycarbonylpyridin-3-yl)acetic acid
- homoquinolinic acid, 2-methyl ester
- 3-Pyridineacetic acid, 2-(methoxycarbonyl)-
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- Inchi: 1S/C9H9NO4/c1-14-9(13)8-6(5-7(11)12)3-2-4-10-8/h2-4H,5H2,1H3,(H,11,12)
- InChI Key: DLJVEQDKPIBVKE-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=NC=CC=C1CC(O)=O
Computed Properties
- Exact Mass: 195.053
- Monoisotopic Mass: 195.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.5A^2
3-Pyridineacetic acid,2-(methoxycarbonyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
89353-64-0 (3-Pyridineacetic acid,2-(methoxycarbonyl)-) Related Products
- 490-75-5(Homoquinolinic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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